molecular formula C12H15FO4 B8356843 2-(3-Fluoro-4-hydroxy-phenoxy)-2-methyl-propionic acid ethyl ester

2-(3-Fluoro-4-hydroxy-phenoxy)-2-methyl-propionic acid ethyl ester

Cat. No.: B8356843
M. Wt: 242.24 g/mol
InChI Key: IHFPSXORMSRXRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Fluoro-4-hydroxy-phenoxy)-2-methyl-propionic acid ethyl ester is a useful research compound. Its molecular formula is C12H15FO4 and its molecular weight is 242.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15FO4

Molecular Weight

242.24 g/mol

IUPAC Name

ethyl 2-(3-fluoro-4-hydroxyphenoxy)-2-methylpropanoate

InChI

InChI=1S/C12H15FO4/c1-4-16-11(15)12(2,3)17-8-5-6-10(14)9(13)7-8/h5-7,14H,4H2,1-3H3

InChI Key

IHFPSXORMSRXRH-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C)OC1=CC(=C(C=C1)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3.10 g (10.9 mmol) of 2-(4-acetoxy-3-fluoro-phenoxy)-2-methyl-propionic acid ethyl ester in 30 ml ethanol was treated at 0° C. with 2.26 g (16.4 mmol) of K2CO3. The mixture was stirred for 1 day at RT, then neutralized with aqueous 10% KHSO4 and extracted with ether (three times). The organic phases were washed with aqueous 10% KHSO4, aqueous 10% NaCl and dried over sodium sulfate. The crude product was purified by flash chromatography over silica gel with heptane/AcOEt 97.5:2.5 to 4:1, to give 2.48 g of the title compound as colorless crystals.
Name
2-(4-acetoxy-3-fluoro-phenoxy)-2-methyl-propionic acid ethyl ester
Quantity
3.1 g
Type
reactant
Reaction Step One
Name
Quantity
2.26 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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